Cas no 1125-62-8 (4-Chloro-5,6,7,8-tetrahydroquinazoline)

4-Chloro-5,6,7,8-tetrahydroquinazoline structure
1125-62-8 structure
Product Name:4-Chloro-5,6,7,8-tetrahydroquinazoline
CAS No:1125-62-8
MF:C8H9ClN2
MW:168.623460531235
MDL:MFCD12755923
CID:1029480
PubChem ID:12582969
Update Time:2025-08-02

4-Chloro-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5,6,7,8-tetrahydroquinazoline
    • 4-CHLORO-5,6,7,8-TETRAHYDRO-QUINAZOLINE
    • 4-Chloro-5,6,7,8-tetrahydroquizoline
    • 4-Chlor-5,6-tetramethylen-pyrimidin
    • 4-chloro-5,6-tetramethylenepyrimidine
    • Z813021224
    • AB65892
    • N12394
    • AKOS010640705
    • DB-358080
    • CS-0076025
    • DTXSID40503348
    • F1905-0051
    • BAA12562
    • EN300-93264
    • BS-22394
    • 1125-62-8
    • SCHEMBL855087
    • AHCZEYDUHAFFKD-UHFFFAOYSA-N
    • DTXCID30454158
    • MDL： MFCD12755923
    • Inchi： 1S/C8H9ClN2/c9-8-6-3-1-2-4-7(6)10-5-11-8/h5H,1-4H2
    • InChI Key： AHCZEYDUHAFFKD-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(CCCC2)=NC=N1

Computed Properties

  • Exact Mass: 168.04500
  • Monoisotopic Mass: 168.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 84-87 ºC
  • Solubility: Slightly soluble (3 g/l) (25 º C),
  • PSA: 25.78000
  • LogP: 2.00880

4-Chloro-5,6,7,8-tetrahydroquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5,6,7,8-tetrahydroquinazoline Pricemore >>

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Apollo Scientific
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